Cas no 1390840-47-7 ((Z)-2-Cyano-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]-N-(2-methoxyphenyl)prop-2-enamide)

• Product Name: (Z)-2-Cyano-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]-N-(2-methoxyphenyl)prop-2-enamide
• CAS No: 1390840-47-7
• MF: C₂₅H₂₃N₃O₃
• MW: 413.468425989151
• CID: 6045441
• PubChem ID: 99882476
• Update Time: 2025-06-30

(Z)-2-Cyano-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]-N-(2-methoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-2-Cyano-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]-N-(2-methoxyphenyl)prop-2-enamide
• 2-cyano-3-{3,5-dimethyl-4-[(pyridin-2-yl)methoxy]phenyl}-N-(2-methoxyphenyl)prop-2-enamide
• Z381091890
• EN300-26600844
• 1390840-47-7

• Inchi： 1S/C25H23N3O3/c1-17-12-19(13-18(2)24(17)31-16-21-8-6-7-11-27-21)14-20(15-26)25(29)28-22-9-4-5-10-23(22)30-3/h4-14H,16H2,1-3H3,(H,28,29)/b20-14-
• InChI Key： PWZLMUNGPFEXDV-ZHZULCJRSA-N
• SMILES： O(CC1C=CC=CN=1)C1C(C)=CC(/C=C(/C#N)\C(NC2C=CC=CC=2OC)=O)=CC=1C

Computed Properties

• Exact Mass: 413.17394160g/mol
• Monoisotopic Mass: 413.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 84.2Ų

Additional information on (Z)-2-Cyano-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]-N-(2-methoxyphenyl)prop-2-enamide

Compound CAS No. 1390840-47-7: (Z)-2-Cyano-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]-N-(2-methoxyphenyl)prop-2-enamide

The compound with CAS No. 1390840-47-7, named (Z)-2-Cyano-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]-N-(2-methoxyphenyl)prop-2-enamide, is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of enamides, which are known for their versatility in chemical synthesis and biological activity.

The enamide functional group in this molecule plays a crucial role in its reactivity and stability. The presence of the cyano group further enhances its electronic properties, making it a promising candidate for use in advanced chemical reactions. Recent studies have highlighted the importance of such enamide derivatives in the development of novel materials and pharmaceutical agents.

One of the most intriguing aspects of this compound is its stereochemistry, as indicated by the (Z) configuration in its name. This configuration is critical for determining its physical and chemical properties, as well as its interactions with other molecules. Researchers have found that stereochemistry can significantly influence the bioavailability and efficacy of enamide-based compounds in pharmacological applications.

The pyridin-2-ylmethoxy group attached to the phenyl ring introduces additional complexity to the molecule's structure. This group is known for its ability to participate in hydrogen bonding and π-interactions, which can enhance the molecule's solubility and stability under various conditions. Recent advancements in computational chemistry have allowed scientists to better understand the role of such groups in molecular interactions.

The 3,5-dimethyl substitution on the phenyl ring further modulates the electronic environment of the molecule, potentially influencing its reactivity and selectivity in chemical reactions. Studies have shown that such substitutions can lead to improved catalytic performance in certain industrial processes.

Another notable feature of this compound is the presence of a propargylamine moiety, which is a key structural element in many bioactive molecules. This moiety has been extensively studied for its role in enzyme inhibition and receptor binding, making it a valuable component in drug design.

Recent research has focused on the synthesis and characterization of enamide derivatives like CAS No. 1390840-47-7. Scientists have developed innovative methods to synthesize such compounds with high precision and yield, leveraging modern techniques like microwave-assisted synthesis and catalytic cross-coupling reactions.

In terms of applications, this compound has shown potential in several areas. Its enamide functionality makes it a candidate for use in polymer chemistry, where it could serve as a building block for advanced materials with tailored properties. Additionally, its stereochemistry and substituent pattern suggest that it could be explored as a lead compound in drug discovery programs targeting specific biological pathways.

Recent studies have also investigated the photophysical properties of similar enamide derivatives, revealing their potential use in optoelectronic devices such as organic light-emitting diodes (OLEDs). The ability to tune these properties through structural modifications opens up new avenues for material science applications.

In conclusion, CAS No. 1390840-47-7 represents a fascinating example of how complex organic molecules can be designed and synthesized to meet specific functional requirements. With ongoing research uncovering new insights into its properties and applications, this compound continues to be an area of active interest for chemists and pharmacologists alike.